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Compound of Interest

Compound Name: 3-Acetyl-1-propanol

Cat. No.: B125399 Get Quote

Application Notes and Protocols: 5-Hydroxy-2-
pentanone
Disclaimer: The following information is for research and informational purposes only. Based on

available data, 5-hydroxy-2-pentanone is not recommended for use in fragrance formulations.

[1]

Introduction
5-Hydroxy-2-pentanone, also known as 3-acetyl-1-propanol, is a bifunctional organic molecule

containing both a ketone and a primary alcohol functional group.[2][3] Its chemical structure

allows for a variety of chemical reactions, making it a versatile intermediate in organic

synthesis.[2] Primarily, it serves as a substrate for alcohol dehydrogenase and is a key

intermediate in the synthesis of pharmaceutical compounds such as Didesethyl Chloroquine, a

metabolite of Chloroquine.[4] While its dual functionality might suggest potential for creating

novel fragrance materials, it is important to note that it is not currently used in the fragrance

industry.[1]

Physicochemical Properties
A summary of the key physicochemical properties of 5-hydroxy-2-pentanone is provided in the

table below.
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Property Value Reference

Molecular Formula C₅H₁₀O₂ [3][5]

Molecular Weight 102.13 g/mol [3][5]

CAS Number 1071-73-4 [1][5]

Appearance Colorless liquid [3]

Boiling Point 144-145 °C at 100 mmHg [5][6]

Density 1.007 g/mL at 25 °C [5][6]

Refractive Index n20/D 1.437 [6]

Flash Point 93 °C (199.4 °F) - closed cup [6]

SMILES CC(=O)CCCO [5][6]

InChI Key
JSHPTIGHEWEXRW-

UHFFFAOYSA-N
[5][6]

Olfactory Profile
There is no available data describing the olfactory properties of 5-hydroxy-2-pentanone. It is

listed as a substance not used for fragrance applications.[1] For context, other ketones are

widely used in perfumery. For instance, raspberry ketone (4-(p-hydroxyphenyl)-2-butanone)

possesses a characteristic berry and fruity odor and is used to impart fruity undertones in floral

fragrances like jasmine and gardenia.[7] 2-Pentanone is described as having a fruity, banana-

like character.[8] The olfactory properties of ketones are highly dependent on their molecular

structure.

Application in Fragrance Formulation (Not
Recommended)
As previously stated, 5-hydroxy-2-pentanone is not recommended for use in fragrance

formulations.[1] There are no established protocols or examples of its use in fragrance accords

or compositions.
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Synthesis Protocol
5-Hydroxy-2-pentanone can be synthesized via various organic chemistry routes. A general

synthesis workflow is outlined below.

Starting Materials

Reaction Step:
e.g., Aldol Condensation or Grignard Reaction

Work-up:
Quenching, Extraction, Washing

Purification:
Distillation or Chromatography

5-Hydroxy-2-pentanone

Click to download full resolution via product page

General Synthesis Workflow for 5-Hydroxy-2-pentanone

A specific synthesis method is described in the Journal of the American Chemical Society, 75,

p. 4456, 1953.[5] Researchers should refer to this publication for a detailed experimental

protocol.

Safety Information
The available safety data for 5-hydroxy-2-pentanone is summarized below. It is important to

handle this chemical with appropriate personal protective equipment in a well-ventilated area.
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Hazard Type Information Reference

GHS Classification
Does not meet GHS hazard

criteria for 97.3% of reports.
[3]

Toxicity

May cause irritation. In animal

studies, oral lethal doses

caused diffuse hepatitis and

somnolence in mice.

Repeated-dose inhalation in

rats resulted in abnormal liver

function tests and neurotoxic

effects.

[3]

Flammability

Combustible liquid. Vapors

may form explosive mixtures

with air.

[6][9]

Handling

Keep away from heat, sparks,

and open flames. Avoid

breathing vapors. Use in a

well-ventilated area. Wear

protective gloves, eye

protection, and a suitable

respirator.

[9][10]

Storage

Keep container tightly closed

in a dry and well-ventilated

place.

[9]

General Olfactory Signaling Pathway
While the specific interaction of 5-hydroxy-2-pentanone with olfactory receptors is not known,

the general mechanism of olfaction involves the binding of odorant molecules to G-protein

coupled receptors in the olfactory epithelium. This initiates a signaling cascade that leads to the

perception of smell.
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Odorant Molecule Olfactory Receptor
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Simplified Olfactory Signal Transduction Pathway

Conclusion
5-Hydroxy-2-pentanone is a valuable chemical intermediate, particularly in the pharmaceutical

industry. However, based on current information, it is not utilized or recommended for fragrance

applications. Researchers interested in developing new fragrance ingredients may draw

inspiration from its bifunctional structure, but a thorough toxicological and olfactory evaluation

would be required for any novel derivative before it could be considered for use in consumer

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application of 5-hydroxy-2-pentanone in fragrance
formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125399#application-of-5-hydroxy-2-pentanone-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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